Cas no 727975-78-2 (6-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 6-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 727975-78-2
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• MDL: MFCD04117107
• CID: 2130938
• PubChem ID: 2759988
• Update Time: 2025-04-21

6-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde
• LS-02446
• MFCD04117107
• 727975-78-2
• CS-0331216
• DB-359604
• STK504130
• AKOS000266385
• ALBB-006805
• 6-Methyl-2-phenyl-imidazo[1,2-a]pyridine-3-carbaldehyde
• H24242

• MDL： MFCD04117107
• Inchi： 1S/C15H12N2O/c1-11-7-8-14-16-15(12-5-3-2-4-6-12)13(10-18)17(14)9-11/h2-10H,1H3
• InChI Key： UMZURMUNTPASCP-UHFFFAOYSA-N
• SMILES： O=CC1=C(C2C=CC=CC=2)N=C2C=CC(C)=CN21

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.4Ų

6-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde Security Information

• HazardClass：IRRITANT